5-Bromo-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-bromo-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C4H4BrN3O/c5-3-1-2(4(6)9)7-8-3/h1H,(H2,6,9)(H,7,8)
• InChI Key: BMKMUFGBINIIPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NN=C1C(=O)N)Br
• Molecular Formula: C4H4BrN3O
• Molecular Weight: 190.00 g/mol
• CAS No.: 1927872-30-7

Description

5-Bromo-1H-pyrazole-3-carboxamide is a chemical compound that belongs to the class of pyrazoles. Pyrazoles are five-membered heterocyclic compounds that contain two nitrogen atoms and are often used as starting materials for the preparation of more complex heterocyclic systems.

Synthesis Analysis

The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, and using heterocyclic system. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride to form pyrazoline intermediates, which are then oxidized to afford a wide variety of pyrazoles.

Chemical Reactions Analysis

Pyrazoles undergo various chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. Another reaction involves a mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones to provide a broad range of pyrazole derivatives.

Safety and Hazards

5-Bromo-1H-pyrazole-3-carboxamide is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Protective measures include wearing personal protective equipment, ensuring adequate ventilation, and avoiding ingestion and inhalation.

Future Directions

Pyrazoles, including 5-Bromo-1H-pyrazole-3-carboxamide, have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. They are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. Future research may focus on developing novel strategies for the synthesis of pyrazole derivatives and exploring their wide applications.

Mechanism of Action

Target of Action

It’s worth noting that pyrazole derivatives, which include 5-bromo-1h-pyrazole-3-carboxamide, have been found to bind with high affinity to multiple receptors .

Mode of Action

For instance, 4-Bromopyrazole has been reported to inhibit oxidative phosphorylation, the ATP -32 P exchange reaction, and energy-dependent and independent calcium uptake .

Biochemical Pathways

Pyrazole derivatives have been associated with a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that pyrazole derivatives may interact with multiple biochemical pathways.

Result of Action

Given the broad spectrum of biological activities associated with pyrazole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects.